![molecular formula C14H13BrN2O2S B1486699 Ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate hydrobromide CAS No. 1177093-01-4](/img/structure/B1486699.png)
Ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate hydrobromide
Overview
Description
Ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate hydrobromide (6-PITC) is a synthetic compound that has been used in scientific research for over three decades. It is a member of the imidazole family and has a variety of applications in biochemistry and physiology. 6-PITC is used in lab experiments to study the mechanisms of action of various drugs and to explore the biochemical and physiological effects of these drugs.
Scientific Research Applications
Synthesis and Structural Analysis
- Ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate hydrobromide and its derivatives are synthesized through various chemical reactions involving ethyl 2-chloroacetoacetate and 2-aminothiazoles or 2-aminobenzothiazoles, yielding a range of imidazothiazole and imidazobenzothiazole derivatives. These compounds have been analyzed for their structural properties using techniques such as X-ray crystallography to understand their molecular interactions, hydrogen bonding patterns, and overall structural configurations (Abignente et al., 1983) (Lynch & Mcclenaghan, 2004).
Heterocyclic Chemistry
- The compound is a key intermediate in the synthesis of novel heterocyclic structures. For example, it has been used in the synthesis of 3-(6-phenylimidazo[2,1-b]thiazol-5-yl)quinoxalin-2(1H)-ones, showcasing the compound's utility in creating complex molecular architectures suitable for further pharmacological evaluation (Mukherjee, Watanabe, & Biehl, 2012).
Medicinal Chemistry
- Although specific details related to drug use, dosage, and side effects were excluded as per the requirements, it is noteworthy to mention that derivatives of this compound have been explored for their potential biological activities, including analgesic and anti-inflammatory properties. Such research endeavors are crucial in the drug discovery process, providing foundational knowledge for the development of new therapeutic agents (Chumakov et al., 1999).
properties
IUPAC Name |
ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S.BrH/c1-2-18-13(17)12-9-16-8-11(15-14(16)19-12)10-6-4-3-5-7-10;/h3-9H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXSONYQHYXZVFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=C(N=C2S1)C3=CC=CC=C3.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1177093-01-4 |
Source
|
| Record name | Imidazo[2,1-b]thiazole-2-carboxylic acid, 6-phenyl-, ethyl ester, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1177093-01-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-methoxyphenyl)ethyl]oxan-4-amine](/img/structure/B1486618.png)
![3-[(2-Aminoethyl)sulfanyl]-1-ethylpyrrolidine-2,5-dione](/img/structure/B1486619.png)
![[2-(3-methyl-1H-pyrazol-1-yl)propyl]amine](/img/structure/B1486623.png)
![3,4-dihydro-1H-pyrano[4,3-b]quinoline-10-carboxylic acid](/img/structure/B1486626.png)
![N-[(2,4-dichlorophenyl)methyl]oxan-4-amine](/img/structure/B1486628.png)
amine](/img/structure/B1486631.png)
![methyl 5-benzyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylate](/img/structure/B1486632.png)
